Cas no 1226488-05-6 ((2E)-3-phenyl-N-3-(1H-pyrrol-1-yl)propylprop-2-enamide)

• Product Name: (2E)-3-phenyl-N-3-(1H-pyrrol-1-yl)propylprop-2-enamide
• CAS No: 1226488-05-6
• MF: C₁₆H₁₈N₂O
• MW: 254.326923847198
• CID: 6121660
• PubChem ID: 49677748
• Update Time: 2025-10-29

(2E)-3-phenyl-N-3-(1H-pyrrol-1-yl)propylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-3-phenyl-N-3-(1H-pyrrol-1-yl)propylprop-2-enamide
• (E)-3-phenyl-N-(3-pyrrol-1-ylpropyl)prop-2-enamide
• F5937-0128
• (2E)-3-phenyl-N-[3-(1H-pyrrol-1-yl)propyl]prop-2-enamide
• N-(3-(1H-pyrrol-1-yl)propyl)cinnamamide
• AKOS024527592
• 1226488-05-6

• Inchi： 1S/C16H18N2O/c19-16(10-9-15-7-2-1-3-8-15)17-11-6-14-18-12-4-5-13-18/h1-5,7-10,12-13H,6,11,14H2,(H,17,19)/b10-9+
• InChI Key： PNSUIPBFIHLVAP-MDZDMXLPSA-N
• SMILES： C(NCCCN1C=CC=C1)(=O)/C=C/C1=CC=CC=C1

Computed Properties

• Exact Mass: 254.141913202g/mol
• Monoisotopic Mass: 254.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34Ų

Additional information on (2E)-3-phenyl-N-3-(1H-pyrrol-1-yl)propylprop-2-enamide

(2E)-3-phenyl-N-(3-(1H-pyrrol-1-yl)propyl)prop-2-enamide: A Comprehensive Overview

The compound with CAS No. 1226488-05-6, known as (2E)-3-phenyl-N-(3-(1H-pyrrol-1-yl)propyl)prop-2-enamide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a phenyl group, a pyrrole moiety, and an enamide functional group, making it a subject of interest for researchers exploring its potential applications in drug discovery and material science.

Recent studies have highlighted the importance of enamide-containing compounds in modulating biological processes. The enamide group in (2E)-3-phenyl-N-(3-(1H-pyrrol-1-yl)propyl)prop-2-enamide plays a crucial role in its reactivity and bioavailability. Researchers have demonstrated that this functional group can act as a bioisostere for carboxylic acids, making it a valuable component in the design of bioactive molecules.

The phenyl group attached to the enamide structure contributes to the compound's aromaticity and stability. This feature not only enhances its chemical resilience but also influences its pharmacokinetic properties, such as absorption and distribution within biological systems. The integration of the phenyl group with the enamide moiety has been shown to improve the molecule's solubility, a critical factor in drug delivery systems.

The pyrrole ring within (2E)-3-phenyl-N-(3-(1H-pyrrol-1-yl)propyl)prop-2-enamide adds another layer of complexity to its structure. Pyrrole is known for its conjugated π-system, which can participate in various non-covalent interactions, such as hydrogen bonding and π-stacking. These interactions are pivotal in determining the compound's binding affinity to target proteins, making it a promising candidate for therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to model the interactions of (2E)-3-phenyl-N-(3-(1H-pyrrol-1-yL)propyl)prop--enamide with potential biological targets. Molecular docking studies have revealed that the compound exhibits strong binding affinities to several enzymes and receptors, suggesting its potential role in inhibiting or modulating these targets.

In addition to its biological significance, (2E)-3--phenyl-N-(3--(1H-pyrrol--1--yL)propYL)--enamid has also been explored for its applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Researchers have investigated its ability to form self-assembled monolayers and its potential as a component in organic photovoltaic devices.

The synthesis of (2E)--3--phenYL--N--(3--(1H--pyrrol--1--yL)--prOpyl)--enamid involves a series of well-established organic reactions, including amide bond formation and conjugate addition reactions. Recent optimizations in these synthetic pathways have improved the yield and purity of the compound, making it more accessible for large-scale production and further research.

Moreover, the stereochemistry of this compound has been a focal point of recent studies. The E configuration at the double bond position is critical for maintaining its bioactivity and selectivity towards specific targets. Researchers have employed various analytical techniques, such as NMR spectroscopy and X-ray crystallography, to confirm the stereochemical integrity of the molecule.

In conclusion, (2E)--3--phenYL--N--(3--(1H--pyrrol--1--yL)--prOpyl)--enamid with CAS No.-- 05–6 represents a multifaceted molecule with diverse applications across chemistry and biology. Its unique structure endows it with properties that make it an invaluable tool for advancing drug discovery and materials science research.